Cas no 56560-68-0 (Chloro(fluoro)methanesulfonamide)

• Product Name: Chloro(fluoro)methanesulfonamide
• CAS No: 56560-68-0
• MF: CH₃ClFNO₂S
• MW: 147.556421518326
• CID: 5672206
• PubChem ID: 165895152
• Update Time: 2025-11-06

Chloro(fluoro)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 56560-68-0
• chloro(fluoro)methanesulfonamide
• EN300-27148153
• Chloro(fluoro)methanesulfonamide

• Inchi： 1S/CH3ClFNO2S/c2-1(3)7(4,5)6/h1H,(H2,4,5,6)
• InChI Key： HXRXAXOWIZDFQM-UHFFFAOYSA-N
• SMILES： ClC(F)S(N)(=O)=O

Computed Properties

• Exact Mass: 146.9557054g/mol
• Monoisotopic Mass: 146.9557054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.5Ų

Additional information on Chloro(fluoro)methanesulfonamide

Chloro(fluoro)methanesulfonamide (CAS No. 56560-68-0): An Overview of Its Properties, Applications, and Recent Research Advances

Chloro(fluoro)methanesulfonamide (CAS No. 56560-68-0) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 2-chloro-1,1-difluoro-N-methylmethanesulfonamide, is characterized by its unique molecular structure and chemical properties, making it a valuable reagent in various synthetic processes and biological studies.

The molecular formula of Chloro(fluoro)methanesulfonamide is C₂H₃ClF₂NOS, and its molecular weight is approximately 179.59 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits a boiling point of around 80°C at 10 mmHg. Its solubility in water is limited, but it dissolves well in organic solvents such as dichloromethane, acetone, and ethanol.

One of the key features of Chloro(fluoro)methanesulfonamide is its reactivity. It functions as an electrophilic reagent and can participate in a variety of chemical reactions, including nucleophilic substitution, addition reactions, and elimination processes. This reactivity makes it an important intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

In the pharmaceutical industry, Chloro(fluoro)methanesulfonamide has been explored for its potential as a building block in the synthesis of novel drugs. Recent research has focused on its use in the development of antiviral agents, particularly against RNA viruses such as influenza and coronaviruses. Studies have shown that compounds derived from Chloro(fluoro)methanesulfonamide can inhibit viral replication by interfering with key viral enzymes or pathways.

Beyond its applications in drug discovery, Chloro(fluoro)methanesulfonamide has also been investigated for its role in biological systems. Researchers have explored its effects on cellular processes such as protein synthesis and signal transduction. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of Chloro(fluoro)methanesulfonamide can modulate the activity of specific kinases involved in cancer cell proliferation.

The environmental impact of Chloro(fluoro)methanesulfonamide has also been a subject of interest. While it is generally considered to have low toxicity to humans and animals when used under controlled conditions, its persistence and potential for bioaccumulation are areas that require further investigation. Environmental scientists are working to understand the fate and behavior of this compound in natural systems to ensure its safe use in industrial applications.

In terms of safety and handling, Chloro(fluoro)methanesulfonamide should be stored in tightly sealed containers away from heat sources and incompatible materials. Personal protective equipment such as gloves and goggles should be worn when handling this compound to minimize exposure risks.

Recent advancements in synthetic methods have improved the efficiency and selectivity of reactions involving Chloro(fluoro)methanesulfonamide. For example, a novel catalytic system developed by researchers at the University of California has shown enhanced yields and reduced side products when synthesizing derivatives from this compound. This breakthrough has significant implications for large-scale production processes in the pharmaceutical industry.

In conclusion, Chloro(fluoro)methanesulfonamide (CAS No. 56560-68-0) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique properties make it an essential reagent in synthetic chemistry and a promising candidate for drug development. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its importance in modern scientific endeavors.